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Introduction to 11-Hydroxyeicosatetraenoic Acid
(11-HETE)

11-Hydroxyeicosatetraenoic acid (11-HETE) is a bioactive lipid mediator derived from the
oxygenation of arachidonic acid (AA). As an important member of the eicosanoid family, 11-
HETE is involved in a variety of physiological and pathological processes. It is formed through
several enzymatic and non-enzymatic pathways, including cyclooxygenases (COX),
cytochrome P450 (CYP) enzymes, and lipid peroxidation.[1] The specific stereoisomer
produced, 11(R)-HETE or 11(S)-HETE, is dependent on the synthesis pathway and can elicit
different biological effects.[2] Due to its role in inflammation, cell signaling, and various
diseases, the accurate quantification and study of 11-HETE are of significant interest in
lipidomics.[3][4]

Biosynthesis and Signaling Pathways of 11-HETE

11-HETE is synthesized from arachidonic acid released from the cell membrane phospholipids
by phospholipase A2.[5][6]
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e Cyclooxygenase (COX) Pathway: Both COX-1 and COX-2 can convert arachidonic acid to
11-hydroperoxyeicosatetraenoic acid (11-HpETE), which is then reduced to 11-HETE.[7]
Notably, 11-HETE generated by COX enzymes is exclusively in the R-configuration.[7]

e Cytochrome P450 (CYP) Pathway: Certain CYP isoforms can also directly produce 11-HETE
from arachidonic acid.[7]

e Non-Enzymatic Lipid Peroxidation: Reactive oxygen species (ROS) can lead to the non-
enzymatic oxidation of arachidonic acid, forming a racemic mixture of 11-HETE enantiomers.
[1][3] This pathway is often associated with conditions of oxidative stress.

Once produced, 11-HETE can exert its biological effects through various signaling
mechanisms. For instance, it has been shown to influence cellular hypertrophy and may be
involved in cardiovascular functions.[8][9] Both 11(R)- and 11(S)-HETE have been shown to
induce cellular hypertrophic markers in cardiomyocytes.[8] Furthermore, 11-HETE is
considered a marker of lipid peroxidation and has been associated with obesity and related
metabolic conditions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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